Cas no 52783-18-3 (2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl)
52783-18-3 structure
Product Name:2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl
CAS No:52783-18-3
MF:C12BrCl9
MW:543.109394073486
CID:1584362
PubChem ID:187853
Update Time:2025-04-21
2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl
- 1-bromo-2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenyl)benzene
- DTXSID60200766
- 1,1'-Biphenyl, bromononachloro-
- 52783-18-3
- bromononachlorobiphenyl
-
- Inchi: 1S/C12BrCl9/c13-3-1(4(14)8(18)11(21)7(3)17)2-5(15)9(19)12(22)10(20)6(2)16
- InChI Key: CAWIJYVUVPFQRC-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=C(C=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 537.6384
- Monoisotopic Mass: 537.638012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.95
- Boiling Point: 481.6°C at 760 mmHg
- Flash Point: 281.4°C
- Refractive Index: 1.658
- PSA: 0
2-bromo-2',3,3',4,4',5,5',6,6'-nonachlorobiphenyl Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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